N-(2-{[2,2'-bithiophene]-5-yl}ethyl)benzenesulfonamide

• IUPAC Name: N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H15NO2S3/c18-22(19,14-5-2-1-3-6-14)17-11-10-13-8-9-16(21-13)15-7-4-12-20-15/h1-9,12,17H,10-11H2
• InChI Key: NMLYBRIPOXMXDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NCCC2=CC=C(S2)C3=CC=CS3
• Molecular Formula: C16H15NO2S3
• Molecular Weight: 349.5 g/mol

Description

Benzenesulfonamide derivatives are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. They have been used in various fields due to their wide range of biological activities.

Synthesis Analysis

While specific synthesis methods for “N-(2-{[2,2’-bithiophene]-5-yl}ethyl)benzenesulfonamide” are not available, benzenesulfonamide derivatives are often synthesized through amidation reactions.

Molecular Structure Analysis

The molecular structure of benzenesulfonamide derivatives can be confirmed using various spectroscopic techniques such as FTIR, 1H and 13C NMR.

Chemical Reactions Analysis

Benzenesulfonamide derivatives have been studied for their anticancer and antimicrobial activities via inhibition of carbonic anhydrase IX.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzenesulfonamide derivatives can be analyzed using various techniques such as X-ray diffraction and Density Functional Theory (DFT).

Scientific Research Applications

Anticancer and Antimicrobial Activity via Carbonic Anhydrase IX Inhibition

• Application:
  • Cellular Uptake:
    • .

Combined with Oxaimidizolidine for Enhanced Properties

• Application:
  • Synthesis of N-(pyrimidin-2-yl)benzenesulfonamide Derivatives:
    • .

Anti-Glioblastoma Multiforme (GBM) Activity

• Application:
  • Synthesis of AL34 and AL110:
    • .

Mechanism of Action

Target of Action

The primary target of N-(2-{[2,2’-bithiophene]-5-yl}ethyl)benzenesulfonamide is carbonic anhydrase IX (CA IX) . This enzyme is overexpressed in many solid tumors , and its inhibition can be a useful target for discovering novel antiproliferative agents .

Mode of Action

It is known that it inhibits the activity of ca ix . This inhibition likely disrupts the tumor cells’ metabolism, leading to a significant modification in pH .

Biochemical Pathways

The inhibition of CA IX by N-(2-{[2,2’-bithiophene]-5-yl}ethyl)benzenesulfonamide affects the tumor cells’ metabolism . Specifically, it causes a shift from aerobic to anaerobic glycolysis, leading to changes in gene expression and uncontrolled cell proliferation .

Result of Action

The inhibition of CA IX by N-(2-{[2,2’-bithiophene]-5-yl}ethyl)benzenesulfonamide leads to significant changes in the tumor cells’ metabolism . This results in uncontrolled cell proliferation and consequently tumor hypoxia . Some derivatives of the compound have shown significant inhibitory effects against both cancer cell lines at concentration ranges from 1.52–6.31 μM .

Safety and Hazards

Safety data sheets for similar compounds suggest that they may cause skin and eye irritation, and may be harmful if swallowed.

Future Directions

While specific future directions for “N-(2-{[2,2’-bithiophene]-5-yl}ethyl)benzenesulfonamide” are not available, research into benzenesulfonamide derivatives continues to be a promising field, particularly in the development of novel antiproliferative agents.